2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid

• IUPAC Name: 2-[4-[ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid
• InChI: InChI=1S/C13H13FN4O3/c1-2-18(10-5-3-9(14)4-6-10)13(21)11-7-17(16-15-11)8-12(19)20/h3-7H,2,8H2,1H3,(H,19,20)
• InChI Key: NYHPMYNPXGPFCU-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)F)C(=O)C2=CN(N=N2)CC(=O)O
• Molecular Formula: C13H13FN4O3
• Molecular Weight: 292.27 g/mol

Description

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid, also known as EFCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EFCA is a triazole derivative that has been synthesized through a multistep process, and its unique structural properties make it an attractive candidate for further investigation.

Mechanism of Action

The mechanism of action of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid is not well understood, but it is thought to involve the inhibition of key enzymes or proteins that are involved in cellular processes. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has also been shown to inhibit the growth of bacteria and fungi by disrupting key cellular processes.
Biochemical and Physiological Effects
2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to have a variety of biochemical and physiological effects. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to induce apoptosis in cancer cells, which may be due to its ability to inhibit key enzymes or proteins that are involved in cellular processes. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has also been shown to have antimicrobial activity, which may be due to its ability to disrupt key cellular processes in bacteria and fungi.

Advantages and Limitations for Lab Experiments

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has several advantages for use in laboratory experiments. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid is relatively easy to synthesize, and it has been shown to have potent activity against cancer cells and microbes. However, 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid also has several limitations for use in laboratory experiments. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid is relatively unstable, and it may degrade over time, making it difficult to store and use in experiments. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid also has limited solubility in water, which may limit its effectiveness in some experiments.

Future Directions

There are several future directions for research on 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid. One potential direction is to investigate the mechanism of action of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid in more detail, in order to better understand how it works at the molecular level. Another potential direction is to investigate the potential use of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid as a therapeutic agent for various diseases, including cancer and infectious diseases. Additionally, further research is needed to investigate the potential toxicological effects of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid, in order to determine its safety for use in humans.

Synthesis Methods

The synthesis of 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid involves several steps, including the reaction of 4-fluoroaniline with ethyl chloroformate to form 4-fluoro-N-ethoxycarbonylaniline. This intermediate is then reacted with sodium azide to form 4-fluoro-N-ethoxycarbonylazidoaniline, which is then reduced to form 4-fluoro-N-ethoxycarbonyl-4-aminophenylamine. This compound is then reacted with ethyl 2-bromoacetate to form 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid.

Scientific Research Applications

2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been investigated for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has been shown to have antitumor activity in vitro, and it has been investigated as a potential anticancer agent. 2-[4-[Ethyl-(4-fluorophenyl)carbamoyl]triazol-1-yl]acetic acid has also been shown to have antimicrobial activity, and it has been investigated as a potential antibacterial and antifungal agent.